Cas no 1385696-70-7 (4-Ethyloxan-4-amine hydrochloride)

• Product Name: 4-Ethyloxan-4-amine hydrochloride
• CAS No: 1385696-70-7
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD22418725
• CID: 3163496
• PubChem ID: 71757570
• Update Time: 2025-10-23

4-Ethyloxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, 4-ethyltetrahydro-, hydrochloride
• P16087
• 1385696-70-7
• AKOS026741247
• MFCD22418725
• 2H-Pyran-4-amine, 4-ethyltetrahydro-, hydrochloride (1:1)
• 4-Ethyltetrahydro-2H-pyran-4-amine hydrochloride
• 4-ethyltetrahydropyran-4-amine;hydrochloride
• 4-Ethyltetrahydro-2H-pyran-4-amine HCl
• SY120526
• AS-53108
• 4-Ethyltetrahydro-2H-pyran-4-aminehydrochloride
• 4-ethyloxan-4-amine;hydrochloride
• EN300-121043
• 4-ethyloxan-4-amine hydrochloride
• CS-0051897
• KFC69670
• 862-389-0
• 4-Ethyloxan-4-amine hydrochloride

• MDL： MFCD22418725
• Inchi： 1S/C7H15NO.ClH/c1-2-7(8)3-5-9-6-4-7;/h2-6,8H2,1H3;1H
• InChI Key： XAYXHPWEBURGOE-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC)(CC1)N

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 86.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-Ethyloxan-4-amine hydrochloride

4-Ethyloxan-4-amine Hydrochloride: A Comprehensive Overview

4-Ethyloxan-4-amine hydrochloride, also known by its CAS number 1385696-70-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, which belongs to the class of oxaziridines, is a derivative of oxetane with an ethyl group and an amine functionality. Its structure and reactivity make it a valuable tool in various fields, including organic synthesis, materials science, and drug development.

The synthesis of 4-Ethyloxan-4-amine hydrochloride involves a series of well-established organic reactions. The starting material is typically an oxetane derivative, which undergoes alkylation or substitution reactions to introduce the ethyl group and the amine functionality. The hydrochloride salt form is often preferred due to its stability and solubility properties, which are crucial for its application in various chemical processes.

Recent studies have highlighted the potential of 4-Ethyloxan-4-amine hydrochloride in the field of drug delivery systems. Its unique structure allows for the formation of stable drug-polymer conjugates, which can enhance the bioavailability and targeting efficiency of therapeutic agents. Researchers have also explored its use as a building block in the synthesis of complex molecules, particularly in the development of new antibiotics and anticancer agents.

In addition to its pharmaceutical applications, 4-Ethyloxan-4-amine hydrochloride has shown promise in materials science. Its ability to form cross-linked networks through amine-mediated reactions makes it a candidate for the development of novel polymers with tunable mechanical properties. These polymers could find applications in areas such as tissue engineering, where biocompatibility and mechanical strength are critical.

The environmental impact of 4-Ethyloxan-4-amine hydrochloride has also been a topic of recent research. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment. This property is particularly important for its use in sustainable chemical processes and green chemistry initiatives.

In conclusion, 4-Ethyloxan-4-amine hydrochloride (CAS No. 1385696-70-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potential uses for this compound, its role in both academic and industrial settings is expected to grow significantly.